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Compound of Interest

Compound Name: 4,4''-Diamino-p-terphenyl

Cat. No.: B1209156 Get Quote

A detailed comparison of 4,4''-Diamino-p-terphenyl (DAPT) with conventional materials like

N,N′-Di(naphthalen-1-yl)-N,N′-diphenyl-benzidine (NPB) and Tris(8-

hydroxyquinolinato)aluminium (Alq3) reveals its potential as a hole transport material in

Organic Light-Emitting Diodes (OLEDs), though comprehensive experimental data in finished

devices remains limited in publicly available research. This guide provides an objective analysis

of DAPT's properties against the well-established performance of traditional OLED materials,

supported by available data and standardized experimental protocols.

Executive Summary
While 4,4''-Diamino-p-terphenyl (DAPT) exhibits promising electronic properties for use as a

hole transport layer (HTL) in OLEDs, a direct experimental comparison with the widely used

NPB/Alq3 system is not readily available in peer-reviewed literature. Theoretical studies and

characterizations of DAPT suggest it possesses a suitable electronic structure for facilitating

hole injection and transport. However, the lack of published device performance data makes a

definitive conclusion on its superiority or inferiority to traditional materials challenging. This

guide presents the known properties of DAPT alongside the established performance metrics

of NPB/Alq3-based OLEDs to offer a foundational comparison for researchers.

Quantitative Performance Comparison
Due to the limited availability of experimental data for DAPT-based OLEDs, this section

provides a summary of typical performance metrics for a standard OLED device architecture

utilizing the traditional materials NPB as the hole transport layer and Alq3 as the emitting layer.
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This data serves as a benchmark for the performance that novel materials like DAPT aim to

meet or exceed.

Performance Metric
Traditional NPB/Alq3
Device

4,4''-Diamino-p-terphenyl
(DAPT) Device

Maximum Current Efficiency

(cd/A)
2.75 - 5.5[1][2]

Data not available in reviewed

literature

Maximum Power Efficiency

(lm/W)
~1.5 - 3.0

Data not available in reviewed

literature

Maximum External Quantum

Efficiency (%)
~1 - 5

Data not available in reviewed

literature

Maximum Luminance (cd/m²) > 7600[2]
Data not available in reviewed

literature

Turn-on Voltage (V) 3 - 6
Data not available in reviewed

literature

Hole Mobility (cm²/Vs) ~10⁻⁴
Data not available in reviewed

literature

HOMO Level (eV) ~5.4 - 5.6 ~5.1 (theoretically predicted)

LUMO Level (eV) ~2.4 - 2.5 ~2.2 (theoretically predicted)

Note: The performance of OLEDs is highly dependent on the specific device architecture, layer

thicknesses, and fabrication conditions. The values for NPB/Alq3 devices are representative of

typical, non-optimized structures.

Material Properties and Theoretical Performance
4,4''-Diamino-p-terphenyl (DAPT) belongs to the family of oligo(p-phenylene)s, which are

known for their rigid and planar structures, potentially leading to good charge transport

properties. The amino end groups are expected to facilitate hole injection from the anode.

Theoretical calculations have been employed to predict the electronic properties of DAPT. The

Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital
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(LUMO) energy levels are crucial for determining the efficiency of charge injection and

transport in an OLED. The predicted HOMO level of DAPT is around -5.1 eV, which is a

suitable energy level for hole injection from a standard Indium Tin Oxide (ITO) anode (work

function ~4.7-5.0 eV).

Traditional Materials: NPB and Alq3

NPB (N,N′-Di(naphthalen-1-yl)-N,N′-diphenyl-benzidine) is a widely used hole transport

material due to its good thermal stability and high hole mobility (~10⁻⁴ cm²/Vs). Its HOMO

level of approximately -5.4 to -5.6 eV provides an effective energy match for hole injection

from ITO.

Alq3 (Tris(8-hydroxyquinolinato)aluminium) is a classic electron transport and emissive

material. It exhibits stable green emission and decent electron mobility.

Experimental Protocols
The fabrication and characterization of OLED devices follow standardized procedures, which

are essential for comparing the performance of different materials.

OLED Fabrication via Vacuum Thermal Evaporation
A common method for depositing the thin organic layers and the metal cathode in an OLED is

vacuum thermal evaporation.
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Caption: Experimental workflow for OLED fabrication.
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Detailed Steps:

Substrate Preparation: Indium Tin Oxide (ITO) coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then treated with UV-ozone to improve the work function of the ITO and

enhance hole injection.

Organic Layer Deposition: The organic materials are deposited onto the ITO substrate in a

high-vacuum chamber (typically at a pressure of <10⁻⁶ Torr). The materials are placed in

crucibles and heated until they sublime. A shadow mask is used to define the active area of

the device.

Hole Transport Layer (HTL): 4,4''-Diamino-p-terphenyl (DAPT) or NPB is deposited.

Emissive Layer (EML): Alq3 is deposited.

Electron Transport Layer (ETL) (Optional): A material like BCP or TPBi can be used.

Electron Injection Layer (EIL): A thin layer of an alkali metal halide, such as Lithium

Fluoride (LiF), is deposited to facilitate electron injection.

Cathode Deposition: A metal cathode, typically aluminum (Al), is deposited on top of the

organic layers without breaking the vacuum.

Encapsulation: The completed device is encapsulated in a nitrogen-filled glovebox to protect

the organic layers from oxygen and moisture, which can degrade device performance.

Device Characterization
The performance of the fabricated OLEDs is evaluated using the following techniques:

Current Density-Voltage-Luminance (J-V-L) Characteristics: A source measure unit is used to

apply a voltage across the device and measure the resulting current. A calibrated photodiode

or a spectroradiometer measures the light output (luminance). From this data, the current

efficiency (cd/A) and power efficiency (lm/W) can be calculated.

Electroluminescence (EL) Spectrum: A spectroradiometer is used to measure the emission

spectrum of the OLED at a constant driving voltage or current. This provides information
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about the color purity of the emitted light.

External Quantum Efficiency (EQE): The EQE is the ratio of the number of photons emitted

from the device to the number of electrons injected. It is a key metric for evaluating the

overall efficiency of the device.

Lifetime Measurement: The operational stability of the device is determined by monitoring

the decrease in luminance over time at a constant current density.

Signaling Pathways and Logical Relationships
The operation of a multilayer OLED can be visualized as a series of energy transfer steps.
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Caption: Charge injection and recombination in an OLED.

Conclusion
4,4''-Diamino-p-terphenyl shows theoretical potential as a hole transport material for OLEDs

due to its favorable electronic properties. However, the lack of comprehensive experimental

data on its performance in actual devices makes a direct comparison with established materials

like NPB challenging. The provided data on traditional NPB/Alq3 devices serves as a crucial

benchmark for future research on DAPT and other novel hole transport materials. Further

experimental studies are necessary to fully evaluate the practical performance of DAPT in
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OLEDs and determine its viability as a competitive alternative to traditional materials.

Researchers in the field are encouraged to investigate the synthesis of high-purity DAPT and

its incorporation into OLED device structures to generate the much-needed experimental data

for a conclusive comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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